Cas no 1804511-15-6 (Ethyl 3-cyano-2-mercapto-6-methylbenzoate)

Ethyl 3-cyano-2-mercapto-6-methylbenzoate is a versatile benzoate derivative featuring a cyano group, a thiol moiety, and a methyl substituent on the aromatic ring. This compound is particularly valuable in organic synthesis due to its multifunctional reactivity, enabling applications in heterocyclic chemistry, pharmaceutical intermediates, and ligand design. The presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups enhances its utility in regioselective transformations, while the thiol group facilitates metal coordination or further derivatization. Its ester functionality also allows for straightforward hydrolysis or transesterification. The compound's structural features make it a useful building block for constructing complex molecular frameworks with precision.
Ethyl 3-cyano-2-mercapto-6-methylbenzoate structure
1804511-15-6 structure
Product Name:Ethyl 3-cyano-2-mercapto-6-methylbenzoate
CAS No:1804511-15-6
MF:C11H11NO2S
MW:221.275541543961
CID:5007193
Update Time:2025-05-24

Ethyl 3-cyano-2-mercapto-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-cyano-2-mercapto-6-methylbenzoate
    • Inchi: 1S/C11H11NO2S/c1-3-14-11(13)9-7(2)4-5-8(6-12)10(9)15/h4-5,15H,3H2,1-2H3
    • InChI Key: CRARBUBQAZATPV-UHFFFAOYSA-N
    • SMILES: SC1=C(C#N)C=CC(C)=C1C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 284
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.1

Ethyl 3-cyano-2-mercapto-6-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010006646-1g
Ethyl 3-cyano-2-mercapto-6-methylbenzoate
1804511-15-6 97%
1g
1,445.30 USD 2021-07-06

Additional information on Ethyl 3-cyano-2-mercapto-6-methylbenzoate

Ethyl 3-Cyano-2-Mercapto-6-Methylbenzoate: A Comprehensive Overview

Ethyl 3-cyano-2-mercapto-6-methylbenzoate, also known by its CAS number 1804511-15-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, and a mercapto group. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The benzoate ester group in Ethyl 3-cyano-2-mercapto-6-methylbenzoate plays a crucial role in its reactivity and stability. Recent studies have shown that this group can undergo nucleophilic acyl substitution reactions, making it an ideal candidate for the synthesis of more complex molecules. The cyano group, on the other hand, introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it particularly useful in the design of materials with tailored electronic characteristics.

The mercapto group (-SH) is another key feature of this compound. It is known for its ability to form disulfide bonds, which are essential in many biochemical processes. In synthetic chemistry, this group can be used to create thiol-based polymers or to modify existing materials for enhanced performance. Recent research has explored the use of Ethyl 3-cyano-2-mercapto-6-methylbenzoate in the development of thiol-containing polymers for applications in drug delivery systems and biosensors.

One of the most promising applications of Ethyl 3-cyano-2-mercapto-6-methylbenzoate is in the field of medicinal chemistry. Its structure allows for the creation of bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and antioxidant properties. These findings suggest that it could be a valuable starting material for the development of new drugs targeting chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its medicinal applications, Ethyl 3-cyano-2-mercapto-6-methylbenzoate has also found use in materials science. Its ability to form stable thiol-based networks makes it an attractive candidate for the synthesis of advanced materials such as hydrogels and self-healing polymers. Recent advancements in this area have demonstrated that these materials can exhibit exceptional mechanical properties and biocompatibility, opening up new possibilities for their use in tissue engineering and regenerative medicine.

The synthesis of Ethyl 3-cyano-2-mercapto-6-methylbenzoate involves a series of carefully controlled reactions. Typically, it is prepared through a multi-step process that includes nucleophilic substitution, oxidation, and esterification steps. Researchers have recently developed more efficient synthetic routes that minimize waste and improve yields, making this compound more accessible for large-scale applications.

From an environmental perspective, Ethyl 3-cyano-2-mercapto-6-methylbenzoate has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it is not inherently hazardous under normal conditions; however, further studies are needed to fully understand its environmental impact. This information is critical for ensuring the sustainable use of this compound in industrial and biomedical applications.

In conclusion, Ethyl 3-cyano-2-mercapto-6-methylbenzoate (CAS No: 1804511-15) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.

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